(2S,4R)-4-Fluoropyrrolidine-2-carboxamide

• IUPAC Name: (2S,4R)-4-fluoropyrrolidine-2-carboxamide
• InChI: InChI=1S/C5H9FN2O/c6-3-1-4(5(7)9)8-2-3/h3-4,8H,1-2H2,(H2,7,9)/t3-,4+/m1/s1
• InChI Key: UMTORPRXIWIVFS-DMTCNVIQSA-N
• Canonical SMILES: C1C(CNC1C(=O)N)F
• Isomeric SMILES: C1[C@H](CN[C@@H]1C(=O)N)F
• Molecular Formula: C5H9FN2O
• DSSTOX Substance ID: DTXSID70717370
• Molecular Weight: 132.14 g/mol
• CAS RN: 851509-26-7

Description

(2S,4R)-4-Fluoropyrrolidine-2-carboxamide, also known as 4-FPCA, is a cyclic amino acid derivative that is commonly used in scientific research. It is a chiral compound, meaning that it exists in two forms, the (2S,4R) and the (2R,4S) enantiomers, which are mirror images of each other. 4-FPCA has a variety of applications in scientific research, including use as a substrate for enzymes and as a reagent in chemical synthesis.

Scientific Research Applications

Synthesis and Medicinal Chemistry Applications

• Use as a Synthon in Medicinal Chemistry : (2S,4R)-4-Fluoropyrrolidine-2-carboxamide derivatives are utilized in medicinal chemistry, particularly as dipeptidyl peptidase IV inhibitors. These derivatives, synthesized through a process involving double fluorination, serve as attractive synthons due to their high yield and purity. They are converted into various useful intermediates like 4-fluoropyrrolidine-2-carboxamides and others, demonstrating their versatility in medicinal applications (Singh & Umemoto, 2011).

Pharmacological Activity and Drug Development

• Development of Potent Kinase Inhibitors : Research has led to the development of benzimidazole carboxamide poly(ADP-ribose) polymerase inhibitors containing phenylpyrrolidine substructures. These compounds exhibit exceptional cellular potency and have been shown to be effective in preclinical cancer models, highlighting the potential of (2S,4R)-4-Fluoropyrrolidine-2-carboxamide derivatives in cancer therapy (Penning et al., 2010).

Biological Evaluation and Molecular Dynamics Studies

• Antidiabetic Activity and Molecular Studies : Quinoline-fluoroproline amide hybrids, including derivatives of (2S,4R)-4-Fluoropyrrolidine-2-carboxamide, have been synthesized and evaluated for antidiabetic activity. These compounds exhibit significant inhibition of α-amylase, comparable to standard drugs. Molecular docking and dynamics studies further elucidate their binding interactions and biological relevance (Ganesan et al., 2020).

Antiepileptic and CNS Agent Development

• Development of Antiepileptic Agents : Research into pyrrolidone butanamides, including (2S,4R)-4-Fluoropyrrolidine-2-carboxamide derivatives, has led to the discovery of potent antiseizure agents. These compounds have shown increased potency in preclinical models, indicating their potential in treating epilepsy and other central nervous system diseases (Kenda et al., 2004).

Biotransformation in Organic Synthesis

• Use in Biotransformation for Organic Synthesis : The amidase-catalyzed hydrolysis of pyrrolidine-2,5-dicarboxamides, related to (2S,4R)-4-Fluoropyrrolidine-2-carboxamide, has applications in organic synthesis. This biotransformation process results in high yields and excellent enantioselectivity, demonstrating its utility in producing aza-nucleoside analogues and other druglike compounds (Chen et al., 2012).